Cas no 418774-35-3 (N-(2-Nitrobenzyl)-2-phenylethanamine)

• Product Name: N-(2-Nitrobenzyl)-2-phenylethanamine
• CAS No: 418774-35-3
• MF: C₁₅H₁₆N₂O₂
• MW: 256.299743652344
• CID: 1085556
• PubChem ID: 2063752
• Update Time: 2025-04-20

N-(2-Nitrobenzyl)-2-phenylethanamine Chemical and Physical Properties

Names and Identifiers

• N-(2-Nitrobenzyl)-2-phenylethanamine
• (2-nitrobenzyl)(2-phenylethyl)amine(SALTDATA: HBr)
• N-[(2-nitrophenyl)methyl]-2-phenylethanamine
• (2-Nitro-benzyl)-phenethyl-amine
• AC1M150I
• AG-F-48819
• CTK4I5331
• N-(o-Nitrobenzyl)-2-phenylethylamin
• STK145575
• AB00087903-01
• DB-200122
• N-(2-NITROBENZYL)-N-PHENETHYLAMINE
• (2-NITROBENZYL)(2-PHENYLETHYL)AMINE
• CHEMBRDG-BB 5536892
• DTXSID30366328
• 418774-35-3
• [(2-nitrophenyl)methyl](2-phenylethyl)amine
• Cambridge id 5536892
• AKOS000255292

• Inchi： 1S/C15H16N2O2/c18-17(19)15-9-5-4-8-14(15)12-16-11-10-13-6-2-1-3-7-13/h1-9,16H,10-12H2
• InChI Key： SOLIXLJHUXVLDH-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC=CC=1CNCCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 256.12100
• Monoisotopic Mass: 256.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 393.5±22.0 °C at 760 mmHg
• Flash Point: 191.8±22.3 °C
• PSA: 57.85000
• LogP: 3.84120
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

N-(2-Nitrobenzyl)-2-phenylethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes